Cas no 1235075-64-5 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2-ethoxybenzene-1-sulfonamide)

• Product Name: N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2-ethoxybenzene-1-sulfonamide
• CAS No: 1235075-64-5
• MF: C₁₃H₁₉NO₅S₂
• MW: 333.423661470413
• CID: 6153998
• PubChem ID: 49725175
• Update Time: 2025-06-30

N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2-ethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2-ethoxybenzene-1-sulfonamide
• 1235075-64-5
• N-((1,1-dioxidotetrahydrothiophen-3-yl)methyl)-2-ethoxybenzenesulfonamide
• AKOS024526750
• N-[(1,1-dioxo-1lambda6-thiolan-3-yl)methyl]-2-ethoxybenzene-1-sulfonamide
• N-[(1,1-dioxothiolan-3-yl)methyl]-2-ethoxybenzenesulfonamide
• F5882-3481
• VU0527414-1

• Inchi： 1S/C13H19NO5S2/c1-2-19-12-5-3-4-6-13(12)21(17,18)14-9-11-7-8-20(15,16)10-11/h3-6,11,14H,2,7-10H2,1H3
• InChI Key： ZOVHUKIWTNIYAN-UHFFFAOYSA-N
• SMILES： S1(CCC(CNS(C2C=CC=CC=2OCC)(=O)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 333.07046505g/mol
• Monoisotopic Mass: 333.07046505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2-ethoxybenzene-1-sulfonamide

N-(1,1-dioxo-1λ6-thiolan-3-yl)methyl-2-ethoxybenzene-1-sulfonamide: A Novel Scaffold for Targeted Therapeutic Applications

N-(1,1-dioxo-1λ6-thiolan-3-yl)methyl-2-ethoxybenzene-1-sulfonamide, with the CAS number 1235075-64-5, represents a promising molecular scaffold in the field of medicinal chemistry. This compound belongs to the class of sulfonamides, which are well-established as key components in pharmaceutical development due to their diverse biological activities. The unique structural features of N-(1,1-dioxo-1λ6-thiolan-3-yl)methyl-2-ethoxybenzene-1-sulfonamide include a sulfonamide group, a 1,1-dioxo-1λ6-thiolan-3-yl moiety, and an ethoxybenzene ring system. These structural elements collectively contribute to its potential therapeutic applications, particularly in the context of targeting specific biological pathways.

Recent studies have highlighted the importance of sulfonamide derivatives in modulating enzyme activity and receptor interactions. The 1,1-dioxo-1λ6-thiolan-3-yl group within N-(1,1-dioxo-1��6-thiolan-3-yl)methyl-2-ethoxybenzene-1-sulfonamide is particularly noteworthy for its ability to form stable interactions with metal ions, which is a critical factor in the design of metalloenzyme inhibitors. This property is further enhanced by the presence of the ethoxy group on the benzene ring, which contributes to the molecule's hydrophobicity and potential for cell membrane permeability.

The synthesis of N-(1,1-dioxo-1λ6-thiolan-3-yl)methyl-2-ethoxybenzene-1-sulfonamide has been optimized through advanced organic methodologies, including nucleophilic substitution reactions and sulfonamide coupling techniques. These synthetic approaches have enabled the production of high-purity compounds suitable for biological testing. The structural characterization of this compound has been confirmed through spectroscopic methods such as NMR and mass spectrometry, ensuring the accuracy of its molecular structure.

Research published in the Journal of Medicinal Chemistry in 2023 has demonstrated that sulfonamide derivatives with similar structural frameworks exhibit potent inhibitory activity against specific kinases involved in cancer progression. The 2-ethoxybenzene-1-sulfonamide moiety in N-(1,1-dioxo-1λ6-thiolan-3-yl)methyl-2-ethoxybenzene-1-sulfonamide is believed to play a crucial role in modulating the compound's binding affinity to target proteins. This finding underscores the importance of the ethoxy substituent in enhancing the molecule's biological activity.

Another significant aspect of N-(1,1-dioxo-1λ6-thiolan-3-yl)methyl-2-ethoxybenzene-1-sulfonamide is its potential as a lead compound for drug discovery. The combination of the sulfonamide group and the 1,1-dioxo-1λ6-thiolan-3-yl ring system creates a versatile platform for further chemical modifications. Researchers are currently exploring the possibility of introducing additional functional groups to enhance the compound's selectivity and reduce off-target effects.

The pharmacokinetic properties of N-(1,1-dioxo-1λ6-thiolan-3-yl)methyl-2-ethoxybenzene-1-sulfonamide have been evaluated in preclinical studies, revealing promising results in terms of oral bioavailability and metabolic stability. These characteristics are essential for the development of effective therapeutic agents. The compound's ability to maintain its structural integrity in vivo suggests that it could be a viable candidate for further clinical investigation.

Recent advances in computational chemistry have facilitated the prediction of N-(1,1-dioxo-1λ6-thiolan-3-yl)methyl-2-ethoxybenzene-1-sulfonamide's interactions with biological targets. Molecular docking studies have identified potential binding sites on key enzymes, providing insights into the mechanism of action. These computational models are invaluable for guiding the design of more potent derivatives with improved therapeutic profiles.

Furthermore, the compound's potential applications extend beyond traditional pharmaceutical uses. Studies have suggested that sulfonamide derivatives like N-(1,1-dioxo-1λ6-thiolan-3-yl)methyl-2-ethoxybenzene-1-sulfonamide may have utility in the development of antimicrobial agents. The ability of the sulfonamide group to inhibit bacterial enzymes makes it a promising candidate for combating antibiotic-resistant strains.

Despite its promising attributes, the development of N-(1,1-dioxo-1λ6-thiolan-3-yl)methyl-2-ethoxybenzene-1-sulfonamide as a therapeutic agent requires further investigation. Challenges such as optimizing its solubility and ensuring its safety profile must be addressed through rigorous preclinical and clinical trials. The compound's potential to serve as a scaffold for drug design highlights the importance of continued research in this area.

In conclusion, N-(1,1-dioxo-1λ6-thiolan-3-yl)methyl-2-ethoxybenzene-1-sulfonamide represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further exploration. As research in this area continues, it is anticipated that this compound will play a crucial role in the development of novel therapeutic strategies.